Cas no 1333231-26-7 (N3-L-Lys(Mtt)-OH)

• Product Name: N3-L-Lys(Mtt)-OH
• CAS No: 1333231-26-7
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 6792925
• PubChem ID: 127239834
• Update Time: 2025-07-23

N3-L-Lys(Mtt)-OH Chemical and Physical Properties

Names and Identifiers

• MFCD31380739
• DA-55924
• AKOS030213009
• (S)-2-Azido-6-[(4-methyltrityl)amino]hexanoic acid
• HY-151678
• CS-0618226
• N3-L-Lys(Mtt)-OH
• 1333231-26-7
• (2S)-2-azido-6-[[(4-methylphenyl)-diphenylmethyl]amino]hexanoic acid

• Inchi： 1S/C26H28N4O2/c1-20-15-17-23(18-16-20)26(21-10-4-2-5-11-21,22-12-6-3-7-13-22)28-19-9-8-14-24(25(31)32)29-30-27/h2-7,10-13,15-18,24,28H,8-9,14,19H2,1H3,(H,31,32)/t24-/m0/s1
• InChI Key： KBXSFBJXJSKJBY-DEOSSOPVSA-N
• SMILES： OC([C@H](CCCCNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 428.22122615g/mol
• Monoisotopic Mass: 428.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų

Additional information on N3-L-Lys(Mtt)-OH

Comprehensive Overview of N3-L-Lys(Mtt)-OH (CAS No. 1333231-26-7): Applications and Innovations in Peptide Synthesis

N3-L-Lys(Mtt)-OH (CAS No. 1333231-26-7) is a specialized amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features an azide (N3) functional group and a 4-methyltrityl (Mtt) protecting group, making it a versatile building block for click chemistry and solid-phase peptide synthesis (SPPS). Its unique structure enables selective modifications, particularly in the development of therapeutic peptides, drug delivery systems, and biomaterials.

In recent years, the demand for N3-L-Lys(Mtt)-OH has surged due to its role in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), two cutting-edge areas in drug discovery. Researchers are increasingly leveraging its azide-alkyne cycloaddition capabilities for site-specific labeling, a technique pivotal in cancer research and precision medicine. The Mtt protecting group offers orthogonal deprotection under mild acidic conditions, ensuring compatibility with sensitive peptide sequences.

The compound’s relevance extends to CRISPR-based gene editing and mRNA vaccine development, where bioconjugation strategies are critical. For instance, N3-L-Lys(Mtt)-OH can be used to attach PEG linkers or fluorescent tags to biomolecules, enhancing stability or enabling tracking in live-cell imaging. These applications align with trending topics like personalized therapeutics and next-generation biologics, which dominate scientific discourse and search engine queries.

From a synthetic perspective, N3-L-Lys(Mtt)-OH addresses challenges in multi-step peptide modifications. Its azide group allows for CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) or SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition), both widely adopted in bioorthogonal chemistry. This flexibility is crucial for designing peptide-based diagnostics and targeted therapies, areas frequently searched by pharmaceutical professionals and academic researchers.

Quality control of N3-L-Lys(Mtt)-OH is another hot topic, with HPLC and MS characterization being essential to ensure purity for GMP-compliant production. Suppliers often highlight its storage conditions (typically -20°C under inert gas) to maintain stability, a detail frequently queried by lab technicians. Furthermore, its compatibility with Fmoc/tBu SPPS protocols makes it a staple in peptide manufacturing kits, another high-search-volume keyword.

In summary, N3-L-Lys(Mtt)-OH (CAS No. 1333231-26-7) bridges chemical biology and pharmaceutical innovation. Its dual functionality—combining a click chemistry handle with a protecting group—positions it at the forefront of bioconjugate design. As interest grows in theranostics and combinatorial chemistry, this compound will remain pivotal in answering today’s most pressing biomedical research questions.